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Compound of Interest

Compound Name: 1-Acetylpiperidine-3-carboxamide

CAS No.: 15827-99-3

Cat. No.: B177694

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-Acetylpiperidine-3-
carboxamide, a heterocyclic compound of interest in medicinal chemistry and drug

development. We will delve into its chemical identity, synthesis, physicochemical properties,

and its emerging potential in therapeutic applications, grounded in authoritative scientific

literature.

Core Chemical Identity
1-Acetylpiperidine-3-carboxamide is a derivative of piperidine, a ubiquitous scaffold in

pharmaceutical compounds. Its structure is characterized by an acetyl group affixed to the

piperidine nitrogen and a carboxamide functional group at the 3-position. This unique

arrangement of functional groups imparts specific chemical properties and biological activities.

Key Identifiers and Physicochemical Properties
A precise understanding of a compound's identifiers is fundamental for any research and

development endeavor. The key identifiers and properties for 1-Acetylpiperidine-3-
carboxamide are summarized below.
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Identifier Value Source(s)

CAS Number 15827-99-3 [1][2]

Molecular Formula C₈H₁₄N₂O₂ [3]

Molecular Weight 170.21 g/mol [2][3]

IUPAC Name 1-acetylpiperidine-3-
carboxamide N/A

Synonym(s) 1-acetyl-3-
piperidinecarboxamide [2]

Canonical SMILES CC(=O)N1CCCC(C1)C(=O)N N/A

InChI Key MIFWTSLDLPGOCM-
UHFFFAOYSA-N [2]

Melting Point 141-142 °C [2]

Storage Sealed in dry, 2-8°C [3]

Synthesis and Chemical Logic
The synthesis of 1-Acetylpiperidine-3-carboxamide logically proceeds through the formation

of the core piperidine-3-carboxamide structure followed by N-acetylation. While a specific,

detailed protocol for this exact compound is not readily available in peer-reviewed literature, a

general and authoritative synthesis strategy can be extrapolated from established methods for

analogous piperidine derivatives.

A common and logical approach involves the amide coupling of a suitable piperidine precursor

followed by acetylation. The following protocol is a representative, field-proven methodology for

the synthesis of N-arylpiperidine-3-carboxamide analogues, which can be adapted for the

synthesis of the parent compound.[4]

Representative Synthetic Protocol: Amide Coupling and
Acetylation
This protocol outlines the general steps for creating a piperidine-3-carboxamide scaffold, which

is the direct precursor to the target molecule.

Step 1: Amide Bond Formation (EDC Coupling)

Reactant Preparation: Dissolve the starting piperidine-3-carboxylic acid (with the nitrogen

protected, e.g., with a Boc group) in a suitable aprotic solvent such as dichloromethane
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(DCM).

Amine Addition: Add the desired amine (for the parent compound, this would be an

ammonia source like ammonium chloride with a base to liberate ammonia) to the solution.

Coupling Agent: Introduce an amide coupling agent, such as 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC), along with an activator like

Hydroxybenzotriazole (HOBt).

Reaction: Stir the mixture at room temperature until reaction completion, which can be

monitored by Thin Layer Chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is typically washed with

aqueous solutions to remove excess reagents and byproducts. The organic layer is then

dried and concentrated. The crude product is purified using column chromatography to

yield the protected piperidine-3-carboxamide.

Step 2: N-Deprotection (if necessary)

If a protecting group like Boc was used, it must be removed. This is typically achieved by

treating the compound with a strong acid, such as trifluoroacetic acid (TFA) in DCM, or

with hydrochloric acid in an organic solvent.

The reaction is stirred until the deprotection is complete (monitored by TLC).

The solvent and excess acid are removed under reduced pressure to yield the piperidine-

3-carboxamide salt.

Step 3: N-Acetylation

Reactant Preparation: Dissolve the deprotected piperidine-3-carboxamide in a suitable

solvent, such as DCM, in the presence of a base (e.g., triethylamine or pyridine) to

neutralize the salt and scavenge the acid produced during the reaction.

Acetylation: Add acetyl chloride or acetic anhydride dropwise to the cooled solution.

Reaction: Allow the mixture to warm to room temperature and stir until the reaction is

complete.
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Work-up and Purification: The reaction is quenched and worked up similarly to the

coupling step. The final product, 1-Acetylpiperidine-3-carboxamide, is then purified by

recrystallization or column chromatography.

Diagram of Synthetic Logic
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Caption: General synthetic pathway to 1-Acetylpiperidine-3-carboxamide.

Applications in Drug Development
The piperidine scaffold is a cornerstone in medicinal chemistry, and its derivatives are explored

for a wide range of therapeutic applications.[3] While research on 1-Acetylpiperidine-3-
carboxamide itself is limited, the broader class of N-substituted piperidine-3-carboxamides has

shown significant promise, particularly in oncology.

Anti-Melanoma Activity and Induction of Senescence
Recent groundbreaking research has identified N-arylpiperidine-3-carboxamide derivatives as

potent anti-melanoma agents.[3][4] These compounds have been shown to induce a

senescence-like phenotype in human melanoma cells, which is a state of irreversible cell cycle

arrest.[4] This mechanism presents a novel therapeutic strategy for cancer treatment, as it halts

the proliferation of malignant cells.

In a high-throughput screening of a large small-molecule library, a hit compound with an N-

arylpiperidine-3-carboxamide scaffold was discovered.[4] Subsequent synthesis and evaluation

of a focused library of analogues led to the identification of compounds with significantly

improved anti-melanoma activity.[4] For instance, one derivative demonstrated an IC₅₀ value of

0.03 μM in A375 human melanoma cells, which was correlated with a marked induction of

senescence-like morphological changes.[4]

This body of work strongly suggests that the 1-Acetylpiperidine-3-carboxamide core

structure is a valuable starting point for the design and synthesis of novel anti-cancer

therapeutics. The acetyl group at the N-1 position can be systematically replaced with various

aryl groups to explore the structure-activity relationship (SAR) and optimize for potency and

selectivity.

Signaling Pathway Visualization
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Caption: Mechanism of action for anti-melanoma piperidine-3-carboxamides.

Safety, Handling, and Storage
As a research chemical, 1-Acetylpiperidine-3-carboxamide should be handled with care,

following standard laboratory safety protocols. While a specific safety data sheet (SDS) for this

exact CAS number is not widely available, data from closely related piperidine derivatives can

provide guidance.

General Safety Precautions
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling this compound.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or vapors.

Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with

plenty of water.

Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

For piperidine and its derivatives, general hazards may include skin irritation, serious eye

irritation, and potential respiratory irritation.[5][6]

Storage
For optimal stability, 1-Acetylpiperidine-3-carboxamide should be stored in a tightly sealed

container in a dry, cool place, with a recommended temperature of 2-8°C.[3]

Conclusion and Future Directions
1-Acetylpiperidine-3-carboxamide is a valuable heterocyclic building block with significant,

albeit underexplored, potential in drug discovery. The established anti-melanoma activity of its

N-aryl derivatives highlights the promise of this chemical scaffold. Future research should focus

on the synthesis of a wider range of derivatives, detailed investigation of their mechanisms of

action, and in vivo efficacy studies. As a key intermediate, a thorough understanding of the

properties and handling of 1-Acetylpiperidine-3-carboxamide is essential for any scientist

working in this exciting area of medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in

science and industry.

Contact
Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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